Vinyl benzoate
Vinyl benzoate
Vinyl benzoate is an enoate ester obtained by the formal condensation of the carboxy group of benzoic acid with ethenol. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
769-78-8
VCID:
VC0167084
InChI:
InChI=1S/C9H8O2/c1-2-11-9(10)8-6-4-3-5-7-8/h2-7H,1H2
SMILES:
C=COC(=O)C1=CC=CC=C1
Molecular Formula:
C9H8O2
Molecular Weight:
148.16 g/mol
Vinyl benzoate
CAS No.: 769-78-8
Reference Standards
VCID: VC0167084
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol
| CAS No. | 769-78-8 |
|---|---|
| Product Name | Vinyl benzoate |
| Molecular Formula | C9H8O2 |
| Molecular Weight | 148.16 g/mol |
| IUPAC Name | ethenyl benzoate |
| Standard InChI | InChI=1S/C9H8O2/c1-2-11-9(10)8-6-4-3-5-7-8/h2-7H,1H2 |
| Standard InChIKey | KOZCZZVUFDCZGG-UHFFFAOYSA-N |
| SMILES | C=COC(=O)C1=CC=CC=C1 |
| Canonical SMILES | C=COC(=O)C1=CC=CC=C1 |
| Description | Vinyl benzoate is an enoate ester obtained by the formal condensation of the carboxy group of benzoic acid with ethenol. Metabolite observed in cancer metabolism. It has a role as a human metabolite. |
| PubChem Compound | 13037 |
| Last Modified | Nov 11 2021 |
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